Cas no 465538-47-0 (tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate
• CAS No: 465538-47-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD28004685
• CID: 3991255
• PubChem ID: 16059219
• Update Time: 2025-05-21

tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, 4-methyl-, 1,1-dimethylethyl ester
• D-4-methylPhenylalanine 1,1-dimethylethyl ester
• tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate
• EN300-25018116
• 465538-47-0

• MDL： MFCD28004685
• Inchi： 1S/C14H21NO2/c1-10-5-7-11(8-6-10)9-12(15)13(16)17-14(2,3)4/h5-8,12H,9,15H2,1-4H3/t12-/m1/s1
• InChI Key： FNWRKKNMDIEZIT-GFCCVEGCSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](CC1=CC=C(C)C=C1)N

Computed Properties

• Exact Mass: 235.157228913Da
• Monoisotopic Mass: 235.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate

Comprehensive Overview of tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate (CAS No. 465538-47-0)

tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate (CAS No. 465538-47-0) is a chiral amino acid derivative widely utilized in pharmaceutical synthesis and biochemical research. This compound, characterized by its tert-butyl ester group and (2R)-stereochemistry, serves as a critical intermediate in the development of enantioselective drugs. Its structural features, including the 4-methylphenyl moiety, enhance lipophilicity, making it valuable for optimizing drug delivery systems. Researchers frequently explore its applications in peptide modifications and protease inhibitors, aligning with the growing demand for precision medicine and targeted therapies.

The synthesis of tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate involves asymmetric hydrogenation or enzymatic resolution, ensuring high enantiomeric purity—a key factor in FDA-approved drug formulations. Recent studies highlight its role in neurological disorder treatments, particularly in modulating neurotransmitter pathways. This aligns with trending searches on "chiral building blocks for CNS drugs" and "amino acid derivatives in neurodegeneration research." Additionally, its stability under physiological conditions makes it a candidate for prodrug design, a hot topic in biopharmaceutical innovation.

From an industrial perspective, CAS No. 465538-47-0 is manufactured under stringent GMP compliance to meet the needs of contract research organizations (CROs) and API producers. Analytical techniques like HPLC and NMR are employed to verify its purity (>98%), addressing frequent queries such as "how to validate chiral compound purity". Environmental considerations are also paramount, with green chemistry approaches reducing waste in its production—responding to searches on "sustainable synthesis of amino acid esters."

In conclusion, tert-butyl (2R)-2-amino-3-(4-methylphenyl)propanoate exemplifies the intersection of chiral chemistry and therapeutic advancement. Its versatility in drug discovery pipelines and alignment with personalized healthcare trends underscore its scientific relevance. For researchers, understanding its properties and applications answers pressing questions like "best practices for handling air-sensitive amino acid derivatives" and "scaling up chiral intermediates."